1-(5-Methylpyrimidin-2-yl)butan-2-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 1-(5-methylpyrimidin-2-yl)butan-2-amine
• InChI: InChI=1S/C9H15N3/c1-3-8(10)4-9-11-5-7(2)6-12-9/h5-6,8H,3-4,10H2,1-2H3
• InChI Key: ACMHSMZDHLGRJR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=NC=C(C=N1)C)N

Description

1-(5-Methylpyrimidin-2-yl)butan-2-amine is a substituted butan-2-amine derivative featuring a 5-methylpyrimidin-2-yl group attached to the primary carbon of the butan-2-amine backbone. Pyrimidine derivatives are widely studied in medicinal chemistry due to their role as bioisosteres for aromatic heterocycles in drug design, particularly in kinase inhibitors and antiviral agents. The compound’s amine group provides a site for further functionalization, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Methylpyrimidin-2-yl)butan-2-amine typically involves the reaction of 5-methylpyrimidine with butan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

Industrial production of 1-(5-Methylpyrimidin-2-yl)butan-2-amine involves large-scale synthesis using advanced chemical processes. The process includes the use of high-efficiency reactors, continuous flow systems, and automated control systems to ensure consistent quality and high production rates. The compound is then purified using techniques such as crystallization, distillation, or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

1-(5-Methylpyrimidin-2-yl)butan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can produce a wide range of substituted pyrimidine derivatives .

Scientific Research Applications

1-(5-Methylpyrimidin-2-yl)butan-2-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development and design.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(5-Methylpyrimidin-2-yl)butan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-(5-Methylpyrimidin-2-yl)butan-2-amine with structurally related compounds:

Compound Name	Substituent/Backbone	Molecular Formula	Molecular Weight	Key Features
1-(5-Methylpyrimidin-2-yl)butan-2-amine	5-Methylpyrimidin-2-yl	C₉H₁₄N₃*	~164.23*	Pyrimidine ring with methyl group; potential for π-stacking interactions.
1-(5-Bromopyrimidin-2-yl)butan-1-amine	5-Bromopyrimidin-2-yl	C₈H₁₂BrN₃	230.11	Bromine substituent enhances electrophilicity; higher molecular weight .
1-(Morpholin-4-yl)butan-2-amine	Morpholin-4-yl	C₈H₁₈N₂O	158.24	Oxygen-containing heterocycle; increased polarity and hydrogen bonding .
1-(4-Methylphenyl)butan-2-amine	4-Methylphenyl	C₁₁H₁₇N	163.26	Aromatic phenyl group; enhanced hydrophobicity compared to pyrimidine .
1-(3,4-Dimethoxyphenyl)butan-2-amine	3,4-Dimethoxyphenyl	C₁₂H₁₉NO₂	209.29	Methoxy groups improve solubility via polarity; larger steric profile .

*Note: Exact molecular formula and weight for the target compound are inferred from analogs like .

Biological Activity

1-(5-Methylpyrimidin-2-yl)butan-2-amine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a pyrimidine ring, which is known for its ability to interact with various biological targets. The presence of the butan-2-amine moiety enhances its potential as a pharmacological agent.

The biological activity of 1-(5-Methylpyrimidin-2-yl)butan-2-amine is primarily attributed to its interactions with specific molecular targets. The amino group can form hydrogen bonds with enzymes or receptors, influencing their activity. Additionally, the pyrimidine ring can participate in π-π interactions with aromatic residues in proteins, stabilizing the compound-protein complex and modulating various biochemical pathways.

Pharmacological Properties

Research indicates that compounds with similar structures exhibit significant biological activities, including:

• Antiviral : Inhibition of viral replication through interference with viral enzymes.
• Antibacterial : Modulation of bacterial enzyme activity, impacting growth and survival.
• Anticancer : Induction of apoptosis in cancer cells through targeted interactions with cellular pathways.

Table 1: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antiviral	Inhibition of viral enzymes
Antibacterial	Modulation of bacterial enzymes
Anticancer	Induction of apoptosis

Case Studies

• In Vitro Anti-inflammatory Activity : A study evaluated the anti-inflammatory effects of pyrimidine derivatives similar to 1-(5-Methylpyrimidin-2-yl)butan-2-amine. Compounds were tested for their ability to inhibit COX-2 activity, showing promising results with IC50 values comparable to standard drugs like celecoxib .
• Antiproliferative Effects : In another study, derivatives were assessed for their antiproliferative effects against various cancer cell lines. The results indicated that certain pyrimidine derivatives exhibited significant inhibition of cell growth, suggesting potential therapeutic applications in oncology .
• Enzyme Inhibition Studies : Research has shown that 1-(5-Methylpyrimidin-2-yl)butan-2-amine can inhibit β-glucuronidase, an enzyme involved in drug metabolism. The compound demonstrated an IC50 value significantly lower than standard inhibitors, highlighting its potential as a lead compound for further development .

Table 2: Inhibitory Activity Against β-glucuronidase

Compound	IC50 (µM)	Reference
1-(5-Methylpyrimidin-2-yl)butan-2-amine	2.8 ± 0.10
D-saccharic acid 1,4-lactone	45.75 ± 2.16